[2-(2-Oxo-2-pyrrolidin-1-yl-ethyl)-benzoimidazol-1-yl]-acetic acid

• IUPAC Name: 2-[2-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C15H17N3O3/c19-14(17-7-3-4-8-17)9-13-16-11-5-1-2-6-12(11)18(13)10-15(20)21/h1-2,5-6H,3-4,7-10H2,(H,20,21)
• InChI Key: ITTHKQQTWLFXJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol
• CAS No.: 436087-06-8

Description

The compound “[2-(2-Oxo-2-pyrrolidin-1-yl-ethyl)-benzoimidazol-1-yl]-acetic acid” is also known as levetiracetam. It is a pyrrolidinone and acetamide derivative that is primarily used for the treatment of seizures and some movement disorders, and as a nootropic agent.

Molecular Structure Analysis

The pyrrolidinone ring in the compound has a half-chair conformation. Molecules are linked by N—H O hydrogen bonds to form layers parallel to the bc plane.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 171.19 g/mol. It has a topological polar surface area of 46.6 Ų and a complexity of 191. It has 0 hydrogen bond donors, 3 hydrogen bond acceptors, and 4 rotatable bonds.

Scientific Research Applications

Quantum Chemical Investigation

The molecular properties of compounds similar to [2-(2-Oxo-2-pyrrolidin-1-yl-ethyl)-benzoimidazol-1-yl]-acetic acid have been investigated using density functional theory (DFT) and quantum chemical calculations. This research provides insights into the electronic properties like highest occupied molecular orbital (HOMO), lowest unoccupied orbital (LUMO) energy, and molecular densities, which are crucial for understanding the behavior and potential applications of these compounds in various fields (Bouklah et al., 2012).

Synthesis and Structural Studies

Various studies have focused on the synthesis and structural analysis of compounds structurally related to this compound. For instance, research has been conducted on the synthesis of 1- and 2-carboxyalkyl substituted benzimidazoles and their derivatives, providing valuable information on their chemical properties and potential applications (Mickevičienė et al., 2014).

Greener Synthesis Approaches

Research on environmentally-friendly synthesis methods, such as using hydrogen peroxide in ethyl acetate, has been explored for the preparation of related compounds. This approach emphasizes the development of more sustainable and cost-effective synthesis methods for compounds like this compound (Sweeney et al., 2017).

Synthesis and Potential Biological Activity

Some research has focused on the synthesis of derivatives of benzimidazol-1-yl acetic acid and their potential biological activities, offering insights into how the chemical structure influences these properties. This information can be instrumental in exploring the biological and pharmacological applications of this compound and similar compounds (Doğruer et al., 1999).

Fluorescence Applications

The development of new fluorescence applications using rhenium tricarbonyl core complexes with benzimidazole and related derivatives is another area of interest. This research could potentially be extended to the development of fluorescence applications using this compound (Wei et al., 2006).